Cas no 1227513-96-3 (5,6-Dibromopyridine-3-acetonitrile)

• Product Name: 5,6-Dibromopyridine-3-acetonitrile
• CAS No: 1227513-96-3
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• CID: 4913933
• Update Time: 2025-11-01

5,6-Dibromopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-Dibromopyridine-3-acetonitrile

• Inchi： 1S/C7H4Br2N2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1H2
• InChI Key： CYFYJYFYANPWLG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(CC#N)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5,6-Dibromopyridine-3-acetonitrile

Introduction to 5,6-Dibromopyridine-3-acetonitrile (CAS No: 1227513-96-3)

5,6-Dibromopyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1227513-96-3, is a significant intermediate in modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. This compound, featuring a pyridine core substituted with bromine atoms at the 5th and 6th positions and an acetonitrile group at the 3rd position, exhibits unique reactivity that makes it valuable for constructing complex molecular frameworks. The presence of bromine atoms enhances its utility in cross-coupling reactions, while the nitrile group provides a versatile handle for further functionalization.

The synthesis of 5,6-dibromopyridine-3-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The bromination process is carefully controlled to ensure regioselectivity, as the pyridine ring can undergo electrophilic aromatic substitution at multiple positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce bromine atoms selectively. The introduction of the acetonitrile group is often achieved through nucleophilic substitution or condensation reactions, depending on the synthetic route.

One of the most compelling applications of 5,6-dibromopyridine-3-acetonitrile is in the development of biologically active molecules. Its structural motif is frequently found in drug candidates targeting various diseases, including cancer and infectious disorders. The brominated pyridine core serves as a scaffold for designing small molecules that interact with biological macromolecules such as enzymes and receptors. Recent studies have highlighted its role in generating kinase inhibitors, which are critical in oncology research.

In the realm of medicinal chemistry, 5,6-dibromopyridine-3-acetonitrile has been utilized to synthesize novel heterocyclic compounds with potential therapeutic effects. For instance, researchers have explored its transformation into pyridopyrimidines and pyridoindole derivatives, which exhibit antimicrobial and anti-inflammatory properties. The nitrile group in this compound can be further modified into amides or carboxylic acids, expanding its utility in drug design libraries. High-throughput screening campaigns have identified several derivatives of 5,6-dibromopyridine-3-acetonitrile as promising leads for further optimization.

The agrochemical industry has also benefited from the versatility of 5,6-dibromopyridine-3-acetonitrile. Its structural features are incorporated into herbicides and fungicides that enhance crop protection. By leveraging transition metal catalysis, agrochemical scientists have developed new generations of pesticides with improved efficacy and environmental safety profiles. The compound’s ability to participate in Suzuki-Miyaura and Heck couplings allows for the creation of complex agrochemicals with tailored biological activities.

Computational chemistry has played a pivotal role in understanding the reactivity of 5,6-dibromopyridine-3-acetonitrile. Molecular modeling studies have predicted optimal reaction conditions for its transformation into valuable intermediates. These predictions have been validated experimentally, demonstrating the importance of computational methods in modern synthetic planning. Additionally, density functional theory (DFT) calculations have provided insights into the electronic structure of this compound, aiding chemists in designing more efficient synthetic pathways.

The pharmaceutical industry continues to explore new applications for 5,6-dibromopyridine-3-acetonitrile, driven by its adaptability in medicinal chemistry. Researchers are investigating its potential use in developing antiviral agents and central nervous system (CNS) drugs. The brominated pyridine ring is particularly attractive for designing molecules that cross the blood-brain barrier due to its ability to form hydrogen bonds with biological targets. This has opened up new avenues for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Recent advances in green chemistry have also influenced the synthesis of 5,6-dibromopyridine-3-acetonitrile. Sustainable methodologies focus on reducing waste and energy consumption while maintaining high yields. For example, solvent-free reactions and catalytic systems have been developed to minimize environmental impact. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for 5,6-dibromopyridine-3-acetonitrile are promising, with ongoing research uncovering new applications across multiple industries. As synthetic methodologies evolve, this compound will continue to serve as a cornerstone intermediate for developing innovative chemical products. Its versatility ensures that it remains relevant in both academic research and industrial applications.